Cas no 2090639-76-0 (1-(2-fluoropyridin-4-yl)piperidine-3-carboxylic acid)

1-(2-Fluoropyridin-4-yl)piperidine-3-carboxylic acid is a fluorinated heterocyclic compound featuring a pyridine core substituted with a fluorine atom at the 2-position and a piperidine-3-carboxylic acid moiety at the 4-position. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The fluorine substitution enhances metabolic stability and bioavailability, while the carboxylic acid group provides a versatile handle for further derivatization. Its rigid scaffold is advantageous in drug design, particularly for targeting central nervous system (CNS) and enzyme inhibition applications. The compound’s high purity and well-defined reactivity profile ensure consistent performance in synthetic routes.
1-(2-fluoropyridin-4-yl)piperidine-3-carboxylic acid structure
2090639-76-0 structure
Product name:1-(2-fluoropyridin-4-yl)piperidine-3-carboxylic acid
CAS No:2090639-76-0
MF:C11H13FN2O2
MW:224.231526136398
CID:5722748
PubChem ID:121204862

1-(2-fluoropyridin-4-yl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(2-fluoropyridin-4-yl)piperidine-3-carboxylic acid
    • Inchi: 1S/C11H13FN2O2/c12-10-6-9(3-4-13-10)14-5-1-2-8(7-14)11(15)16/h3-4,6,8H,1-2,5,7H2,(H,15,16)
    • InChI Key: QRHMQCPWNLFZBZ-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CN=1)N1CCCC(C(=O)O)C1

1-(2-fluoropyridin-4-yl)piperidine-3-carboxylic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1907-8939-2.5g
1-(2-fluoropyridin-4-yl)piperidine-3-carboxylic acid
2090639-76-0 95%+
2.5g
$1439.0 2023-09-07
TRC
F119896-500mg
1-(2-Fluoropyridin-4-yl)piperidine-3-carboxylic Acid
2090639-76-0
500mg
$ 365.00 2022-06-05
TRC
F119896-1g
1-(2-Fluoropyridin-4-yl)piperidine-3-carboxylic Acid
2090639-76-0
1g
$ 570.00 2022-06-05
Life Chemicals
F1907-8939-10g
1-(2-fluoropyridin-4-yl)piperidine-3-carboxylic acid
2090639-76-0 95%+
10g
$3034.0 2023-09-07
TRC
F119896-100mg
1-(2-Fluoropyridin-4-yl)piperidine-3-carboxylic Acid
2090639-76-0
100mg
$ 95.00 2022-06-05
Life Chemicals
F1907-8939-5g
1-(2-fluoropyridin-4-yl)piperidine-3-carboxylic acid
2090639-76-0 95%+
5g
$2167.0 2023-09-07
Life Chemicals
F1907-8939-0.5g
1-(2-fluoropyridin-4-yl)piperidine-3-carboxylic acid
2090639-76-0 95%+
0.5g
$627.0 2023-09-07
Life Chemicals
F1907-8939-0.25g
1-(2-fluoropyridin-4-yl)piperidine-3-carboxylic acid
2090639-76-0 95%+
0.25g
$595.0 2023-09-07
Life Chemicals
F1907-8939-1g
1-(2-fluoropyridin-4-yl)piperidine-3-carboxylic acid
2090639-76-0 95%+
1g
$660.0 2023-09-07

Additional information on 1-(2-fluoropyridin-4-yl)piperidine-3-carboxylic acid

Comprehensive Overview of 1-(2-Fluoropyridin-4-yl)piperidine-3-carboxylic Acid (CAS No. 2090639-76-0)

1-(2-Fluoropyridin-4-yl)piperidine-3-carboxylic acid (CAS No. 2090639-76-0) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a fluoropyridine moiety with a piperidine carboxylic acid scaffold, making it a versatile intermediate for drug discovery. Its CAS number 2090639-76-0 is frequently searched in chemical databases, reflecting its growing relevance in synthetic chemistry.

The compound's fluoropyridine group is a key structural element, as fluorine atoms are known to enhance metabolic stability and bioavailability in drug candidates. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, given the piperidine ring's prevalence in neurologically active compounds. Recent publications highlight its utility in designing G protein-coupled receptor (GPCR) modulators, a hot topic in precision medicine.

From a synthetic chemistry perspective, 1-(2-fluoropyridin-4-yl)piperidine-3-carboxylic acid serves as a valuable building block for structure-activity relationship (SAR) studies. Its carboxylic acid functionality allows for straightforward derivatization, enabling the creation of amides, esters, and other derivatives. This adaptability aligns with current trends in fragment-based drug design, where researchers prioritize modular compounds for rapid optimization.

Analytical characterization of CAS 2090639-76-0 typically involves advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These methods confirm the compound's high purity, a critical factor for pharmaceutical applications. The fluorinated aromatic system produces distinct 19F NMR signals, which are valuable for reaction monitoring—a technique gaining traction in real-time reaction analysis workflows.

Environmental and safety considerations for 1-(2-fluoropyridin-4-yl)piperidine-3-carboxylic acid follow standard laboratory protocols for fluorinated compounds. While not classified as hazardous, proper handling of fluorinated chemicals remains essential, reflecting the broader pharmaceutical industry's focus on green chemistry principles. This aligns with increasing searches for sustainable synthetic methodologies in chemical databases.

The commercial availability of CAS 2090639-76-0 through specialty chemical suppliers has expanded in recent years, driven by demand from medicinal chemistry programs. Pricing trends indicate its value as a premium research chemical, particularly for academic and industrial groups working on fluorine-containing bioactive molecules—a rapidly growing segment in drug discovery.

Patent literature reveals innovative applications of this compound in kinase inhibitor development, connecting to current interests in targeted cancer therapies. Its molecular architecture appears in several patent filings for selective enzyme modulators, demonstrating its structural versatility. These applications correlate with rising searches for fluorinated heterocycles in oncology research across scientific search engines.

Future research directions for 1-(2-fluoropyridin-4-yl)piperidine-3-carboxylic acid may explore its potential in proteolysis targeting chimera (PROTAC) design, an emerging area in drug discovery. The compound's ability to serve as a spacer or linker component in bifunctional molecules makes it particularly interesting for this application, which has seen exponential growth in publication activity recently.

In summary, 1-(2-fluoropyridin-4-yl)piperidine-3-carboxylic acid (CAS No. 2090639-76-0) represents a strategically important compound at the intersection of fluorine chemistry and drug discovery. Its unique structural features and broad applicability position it as a valuable tool for researchers developing next-generation therapeutic agents, particularly in areas demanding precise molecular recognition and enhanced pharmacokinetic properties.

Recommend Articles

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd